Cas no 2097868-26-1 (3-(1-((2-Chlorobenzyl)sulfonyl)azetidin-3-yl)thiazolidine-2,4-dione)

• Product Name: 3-(1-((2-Chlorobenzyl)sulfonyl)azetidin-3-yl)thiazolidine-2,4-dione
• CAS No: 2097868-26-1
• MF: C₁₃H₁₃ClN₂O₄S₂
• MW: 360.836319684982
• CID: 5929156
• PubChem ID: 121155344
• Update Time: 2025-06-13

3-(1-((2-Chlorobenzyl)sulfonyl)azetidin-3-yl)thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2097868-26-1
• 3-[1-[(2-chlorophenyl)methylsulfonyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione
• 3-(1-((2-chlorobenzyl)sulfonyl)azetidin-3-yl)thiazolidine-2,4-dione
• 3-{1-[(2-chlorophenyl)methanesulfonyl]azetidin-3-yl}-1,3-thiazolidine-2,4-dione
• AKOS032457393
• F6473-4931
• 3-(1-((2-Chlorobenzyl)sulfonyl)azetidin-3-yl)thiazolidine-2,4-dione

• Inchi： 1S/C13H13ClN2O4S2/c14-11-4-2-1-3-9(11)8-22(19,20)15-5-10(6-15)16-12(17)7-21-13(16)18/h1-4,10H,5-8H2
• InChI Key： XTYISSYHQMOVMD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CS(N1CC(C1)N1C(=O)SCC1=O)(=O)=O

Computed Properties

• Exact Mass: 360.0005269g/mol
• Monoisotopic Mass: 360.0005269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 108Ų

Additional information on 3-(1-((2-Chlorobenzyl)sulfonyl)azetidin-3-yl)thiazolidine-2,4-dione

Comprehensive Overview of 3-(1-((2-Chlorobenzyl)sulfonyl)azetidin-3-yl)thiazolidine-2,4-dione (CAS No. 2097868-26-1)

In the realm of pharmaceutical and organic chemistry, 3-(1-((2-Chlorobenzyl)sulfonyl)azetidin-3-yl)thiazolidine-2,4-dione (CAS No. 2097868-26-1) has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound, characterized by its azetidine and thiazolidine-2,4-dione moieties, is a subject of ongoing research in drug discovery, particularly in the development of novel small-molecule inhibitors. Its sulfonyl and chlorobenzyl groups further enhance its biochemical reactivity, making it a promising candidate for targeting specific enzymatic pathways.

The compound's molecular structure is a key factor driving its relevance in modern medicinal chemistry. Researchers are particularly interested in its potential role as a PPAR (Peroxisome Proliferator-Activated Receptor) modulator, a class of targets implicated in metabolic disorders such as diabetes and obesity. Given the rising global prevalence of these conditions, the search for innovative small-molecule therapeutics has intensified, placing compounds like 3-(1-((2-Chlorobenzyl)sulfonyl)azetidin-3-yl)thiazolidine-2,4-dione at the forefront of scientific inquiry. Its ability to interact with protein targets while maintaining favorable pharmacokinetic properties is a critical area of investigation.

From a synthetic perspective, the compound's heterocyclic framework presents both challenges and opportunities for chemists. The azetidine ring, a four-membered nitrogen-containing cycle, is known for its conformational rigidity, which can influence binding affinity to biological targets. Meanwhile, the thiazolidine-2,4-dione core is a well-established pharmacophore in drug design, often associated with anti-inflammatory and antidiabetic activities. The integration of these motifs into a single molecule underscores the compound's versatility and potential for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry and AI-driven drug discovery have further amplified interest in CAS No. 2097868-26-1. Tools like molecular docking and virtual screening are being employed to predict its interactions with various biological targets, accelerating the identification of lead compounds. This aligns with the growing demand for precision medicine solutions, where compounds with well-defined mechanisms of action are prioritized. The compound's sulfonamide linkage also contributes to its stability and bioavailability, key considerations in preclinical development.

In addition to its therapeutic potential, 3-(1-((2-Chlorobenzyl)sulfonyl)azetidin-3-yl)thiazolidine-2,4-dione is a valuable tool for chemical biology research. Its ability to selectively modulate enzymatic activity makes it useful for probing signal transduction pathways and validating new drug targets. As the scientific community continues to explore its applications, the compound's role in personalized medicine and targeted therapy is likely to expand, addressing unmet medical needs in diverse patient populations.

The synthesis and characterization of this compound also highlight its relevance in green chemistry initiatives. Researchers are increasingly focused on optimizing synthetic routes to minimize waste and improve atom economy, aligning with global sustainability goals. The compound's chlorobenzyl and sulfonyl groups offer opportunities for further derivatization, enabling the creation of analogs with enhanced properties. This iterative approach is central to modern medicinal chemistry and underscores the importance of CAS No. 2097868-26-1 in the broader context of drug development.

In summary, 3-(1-((2-Chlorobenzyl)sulfonyl)azetidin-3-yl)thiazolidine-2,4-dione represents a compelling case study in the intersection of organic synthesis, drug discovery, and biochemical research. Its multifaceted applications and structural complexity make it a subject of enduring interest, with implications for both academia and industry. As the field evolves, this compound is poised to play a pivotal role in shaping the future of therapeutic innovation.